2-(2-methyloxolan-2-yl)ethan-1-amine
Description
“2-(2-methyloxolan-2-yl)ethan-1-amine” is an organic compound with the chemical formula C7H15NO. It is also known as 2-methyltetrahydrofuran-2-ethylamine or 2-MTHFAEA. It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H15NO/c1-6-7(2-4-8)3-5-9-6/h6-7H,2-5,8H2,1H3 . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . Its molecular weight is 129.2 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methyloxolan-2-yl)ethan-1-amine involves the reaction of 2-methyloxolane with ethylene oxide followed by reduction of the resulting 2-(2-hydroxyethoxy)oxolane with lithium aluminum hydride and subsequent reaction with ammonia.", "Starting Materials": [ "2-methyloxolane", "ethylene oxide", "lithium aluminum hydride", "ammonia" ], "Reaction": [ "Step 1: React 2-methyloxolane with ethylene oxide in the presence of a catalyst to form 2-(2-hydroxyethoxy)oxolane.", "Step 2: Reduce 2-(2-hydroxyethoxy)oxolane with lithium aluminum hydride to form 2-(2-methyloxolan-2-yl)ethanol.", "Step 3: React 2-(2-methyloxolan-2-yl)ethanol with ammonia in the presence of a catalyst to form 2-(2-methyloxolan-2-yl)ethan-1-amine." ] } | |
| 1849355-87-8 | |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.20 g/mol |
IUPAC Name |
2-(2-methyloxolan-2-yl)ethanamine |
InChI |
InChI=1S/C7H15NO/c1-7(4-5-8)3-2-6-9-7/h2-6,8H2,1H3 |
InChI Key |
CAINXAOHLSHSBB-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCCO1)CCN |
Purity |
95 |
Origin of Product |
United States |
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